1-[(tert-butoxy)carbonyl]-1-azaspiro[3.4]octane-2-carboxylic acid

• IUPAC Name: 1-[(2-methylpropan-2-yl)oxycarbonyl]-1-azaspiro[3.4]octane-2-carboxylic acid
• InChI: InChI=1S/C13H21NO4/c1-12(2,3)18-11(17)14-9(10(15)16)8-13(14)6-4-5-7-13/h9H,4-8H2,1-3H3,(H,15,16)
• InChI Key: DWRSEBAFTXQSTR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C(CC12CCCC2)C(=O)O
• Molecular Formula: C13H21NO4
• Molecular Weight: 255.31 g/mol

Description

1-(Tert-Butoxy)carbonyl]-1-azaspiro[3.4]octane-2-carboxylic acid (TBOCA) is an organic compound with a spirocyclic structure. It is a colorless crystalline solid that is soluble in polar organic solvents. TBOCA has been used in organic synthesis as a building block for the preparation of biologically active compounds. It is also used to synthesize heterocyclic compounds, such as spirocyclic amines and spirocyclic ketones.

Scientific Research Applications

1-[(tert-butoxy)carbonyl]-1-azaspiro[3.4]octane-2-carboxylic acid has been used in a number of scientific research applications. It has been used as a building block in the synthesis of biologically active compounds, such as spirocyclic amines, spirocyclic ketones, and heterocyclic compounds. It has also been used as a catalyst in organic reactions, such as the formation of carbon-carbon bonds. Furthermore, 1-[(tert-butoxy)carbonyl]-1-azaspiro[3.4]octane-2-carboxylic acid has been used in the synthesis of peptides, such as cyclic peptides and β-turn peptides.

Mechanism of Action

1-[(tert-butoxy)carbonyl]-1-azaspiro[3.4]octane-2-carboxylic acid acts as a leaving group in organic reactions. When 1-[(tert-butoxy)carbonyl]-1-azaspiro[3.4]octane-2-carboxylic acid is added to a reaction mixture, it can be attacked by a nucleophile, such as an amine or an alcohol. The nucleophile displaces the 1-[(tert-butoxy)carbonyl]-1-azaspiro[3.4]octane-2-carboxylic acid, forming a new carbon-carbon bond. This reaction is known as a nucleophilic substitution reaction.
Biochemical and Physiological Effects
1-[(tert-butoxy)carbonyl]-1-azaspiro[3.4]octane-2-carboxylic acid has no known biochemical or physiological effects. It is not known to be toxic to humans or animals, and it is not known to have any effects on the environment.

Advantages and Limitations for Lab Experiments

1-[(tert-butoxy)carbonyl]-1-azaspiro[3.4]octane-2-carboxylic acid has several advantages for use in laboratory experiments. It is a stable compound that is not easily degraded, and it is soluble in a variety of organic solvents. Furthermore, it is relatively inexpensive and readily available. However, 1-[(tert-butoxy)carbonyl]-1-azaspiro[3.4]octane-2-carboxylic acid has some limitations. It is not soluble in water, and it can react with some nucleophiles, such as amines and alcohols, at room temperature.

Future Directions

There are several potential future directions for research involving 1-[(tert-butoxy)carbonyl]-1-azaspiro[3.4]octane-2-carboxylic acid. It could be used to synthesize novel spirocyclic compounds, such as spirocyclic amines and spirocyclic ketones. It could also be used as a catalyst in organic reactions, such as the formation of carbon-carbon bonds. Furthermore, 1-[(tert-butoxy)carbonyl]-1-azaspiro[3.4]octane-2-carboxylic acid could be used in the synthesis of peptides, such as cyclic peptides and β-turn peptides. Finally, 1-[(tert-butoxy)carbonyl]-1-azaspiro[3.4]octane-2-carboxylic acid could be used to synthesize complex heterocyclic compounds, such as spirooxindoles and spirocyclic ethers.

Synthesis Methods

1-[(tert-butoxy)carbonyl]-1-azaspiro[3.4]octane-2-carboxylic acid is synthesized by the reaction of tert-butyl bromoacetate with an amine, such as aniline, in the presence of a base, such as sodium hydroxide. The reaction is carried out in an aprotic solvent, such as THF, at room temperature. The reaction produces a mixture of 1-[(tert-butoxy)carbonyl]-1-azaspiro[3.4]octane-2-carboxylic acid and the corresponding tert-butyl ester. The tert-butyl ester can be removed by chromatography, and the 1-[(tert-butoxy)carbonyl]-1-azaspiro[3.4]octane-2-carboxylic acid can be isolated as a colorless solid.